Cas no 926198-81-4 (4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid)

4-[(2,6-Dimethylmorpholin-4-yl)methyl]benzoic acid is a synthetically derived benzoic acid derivative featuring a 2,6-dimethylmorpholine substituent. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The morpholine moiety enhances solubility and bioavailability, while the benzoic acid core provides a stable scaffold for further functionalization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits favorable physicochemical properties, including moderate polarity and stability under standard conditions, facilitating its use in synthetic workflows. Careful handling is recommended due to its reactive carboxylic acid group.
4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid structure
926198-81-4 structure
Product Name:4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid
CAS No:926198-81-4
MF:C14H19NO3
MW:249.305564165115
CID:4665336
Update Time:2025-10-29

4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid
    • Inchi: 1S/C14H19NO3/c1-10-7-15(8-11(2)18-10)9-12-3-5-13(6-4-12)14(16)17/h3-6,10-11H,7-9H2,1-2H3,(H,16,17)
    • InChI Key: PDXOUFOUVXIPDL-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(C=C2)C(O)=O)CC(C)OC(C)C1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 378.8±32.0 °C at 760 mmHg
  • Flash Point: 182.9±25.1 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

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Additional information on 4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid

4-[(2,6-Dimethylmorpholin-4-yl)methyl]benzoic Acid: A Comprehensive Overview

The compound with CAS No. 926198-81-4, commonly referred to as 4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, physical and chemical properties, biological activities, and recent advancements in its research.

4-[(2,6-Dimethylmorpholin-4-yl)methyl]benzoic acid is an aromatic carboxylic acid derivative with a morpholine ring substituted at the 4-position of the benzene ring. The morpholine moiety is further substituted with two methyl groups at the 2 and 6 positions, which adds steric bulk and potentially influences the compound's pharmacokinetic properties. This structure makes it a versatile molecule for exploring various biological activities.

Recent studies have highlighted the potential of 4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid as a candidate for anti-inflammatory and analgesic agents. Researchers have investigated its ability to modulate inflammatory pathways and reduce pain signaling in preclinical models. The presence of the morpholine ring is believed to contribute to its bioavailability and stability in biological systems.

The synthesis of CAS No. 926198-81-4 involves a multi-step process that typically starts with the preparation of the morpholine derivative. Key steps include nucleophilic substitution reactions and subsequent coupling with the benzoic acid moiety. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

Physical properties such as melting point, solubility, and logP values are critical for understanding the behavior of 4-[(2,6-dimethylmorpholin-4-yl)methyl]benzoic acid in different environments. Recent studies have reported its solubility in various solvents, which is essential for formulation development in pharmaceutical applications.

In terms of biological activity, CAS No. 926198-81-4 has shown promising results in vitro assays targeting enzymes involved in inflammation and pain pathways. For instance, it has demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in prostaglandin biosynthesis. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

Moreover, researchers have explored the pharmacokinetic profile of 4-[(2,6-dimethylmorpholin-4-y l)methyl]benzoic acid using animal models. The results indicate moderate absorption and distribution properties, which are favorable for oral administration. However, further studies are required to assess its long-term safety and efficacy in human subjects.

The structural versatility of CAS No. 926198-81-4 also makes it a valuable substrate for medicinal chemistry campaigns aimed at discovering new therapeutic agents. By modifying substituents on the morpholine ring or the benzene ring, researchers can potentially enhance specific pharmacological properties such as potency or selectivity.

In conclusion, 4 - [(2 , 6 - dimethylmorpholin - 4 - yl ) methyl ] benzoic acid (CAS No . 926198 - 81 - 4 ) represents an intriguing molecule with significant potential in drug discovery . Its unique structure , coupled with recent advancements in understanding its biological activities , positions it as a promising candidate for future therapeutic development . Continued research will undoubtedly shed more light on its applications and optimize its use in various fields .

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